Cas no 2091717-70-1 (1-Propanone, 1-[4-[(1S)-1-aminoethyl]-1-piperidinyl]-2-methyl-)

• Product name: 1-Propanone, 1-[4-[(1S)-1-aminoethyl]-1-piperidinyl]-2-methyl-
• CAS No: 2091717-70-1
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 5255130

1-Propanone, 1-[4-[(1S)-1-aminoethyl]-1-piperidinyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[4-[(1S)-1-aminoethyl]-1-piperidinyl]-2-methyl-

• Inchi： 1S/C11H22N2O/c1-8(2)11(14)13-6-4-10(5-7-13)9(3)12/h8-10H,4-7,12H2,1-3H3/t9-/m0/s1
• InChI Key： WDLDZHSVWKCTFM-VIFPVBQESA-N
• SMILES： C(N1CCC([C@@H](N)C)CC1)(=O)C(C)C

Additional information on 1-Propanone, 1-[4-[(1S)-1-aminoethyl]-1-piperidinyl]-2-methyl-

1-Propanone, 1-[4-[(1S)-1-aminoethyl]-1-piperidinyl]-2-methyl- (CAS No. 2091717-70-1): A Comprehensive Overview

1-Propanone, 1-[4-[(1S)-1-aminoethyl]-1-piperidinyl]-2-methyl- (CAS No. 2091717-70-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methyl N-(4-piperidinyl)-2-methylpropanamide, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 1-Propanone, 1-[4-[(1S)-1-aminoethyl]-1-piperidinyl]-2-methyl- is particularly noteworthy. It consists of a propanone backbone with a substituted piperidine ring and an aminoethyl group. The presence of these functional groups imparts the compound with diverse chemical reactivity and biological activity. The chiral center at the aminoethyl group (denoted by (S)) adds an additional layer of complexity, as it can influence the compound's pharmacological properties and enantioselective interactions with biological targets.

In terms of synthesis, several methods have been reported for the preparation of 1-Propanone, 1-[4-[(1S)-1-aminoethyl]-1-piperidinyl]-2-methyl-. One common approach involves the reaction of 4-piperidone with an appropriate amino acid derivative followed by subsequent functional group manipulations to achieve the desired structure. Another method involves the use of transition metal-catalyzed coupling reactions to construct the piperidine ring and introduce the aminoethyl substituent. These synthetic routes are crucial for producing high-purity samples for further biological evaluation and drug development.

The biological activities of 1-Propanone, 1-[4-[(1S)-1-aminoethyl]-1-piperidinyl]-2-methyl- have been extensively studied in recent years. One of the most promising areas of research is its potential as a therapeutic agent for neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit apoptosis and reduce oxidative stress in neuronal cells, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Beyond its neuroprotective properties, 1-Propanone, 1-[4-[(1S)-1-aminoethyl]-1-piperidinyl]-2-methyl- has also shown promise in other therapeutic areas. Recent research has explored its anti-inflammatory and analgesic effects, which could be beneficial for managing chronic pain conditions. Additionally, preliminary studies suggest that this compound may have anti-cancer properties by inducing cell cycle arrest and apoptosis in certain cancer cell lines. These findings highlight the multifaceted nature of this compound and its potential to address a wide range of medical conditions.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 1-Propanone, 1-[4-[(1S)-1-aminoethyl]-1-piperidinyl]-2-methyl-. Early-phase trials have demonstrated favorable pharmacokinetic profiles and tolerability in animal models, paving the way for more advanced clinical studies. The ongoing research aims to optimize dosing regimens and explore combination therapies to enhance the therapeutic outcomes.

In conclusion, 1-Propanone, 1-[4-[(1S)-1-aminoethyl]-1-piperidinyl]-2-methyl- (CAS No. 2091717-70-1) is a promising compound with a diverse array of biological activities and potential therapeutic applications. Its unique chemical structure and multifaceted biological effects make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for addressing unmet medical needs in various disease areas.